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Compound of Interest

Compound Name: 2-Naphthaldehyde

An In-depth Technical Guide to 2-Naphthaldehyde: Properties, Protocols, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Naphthaldehyde (also known as (-naphthaldehyde or 2-naphthalenecarboxaldehyde) is an
aromatic aldehyde derived from naphthalene.[1] It serves as a crucial intermediate and building
block in organic synthesis, finding extensive application in the development of pharmaceuticals,
fluorescent probes, and dyes.[2][3][4] Its reactivity, stemming from the aldehyde functional
group attached to the naphthalene ring system, allows for its participation in a wide array of
chemical transformations.[5] This guide provides a comprehensive overview of the chemical
and physical properties of 2-Naphthaldehyde, detailed experimental protocols, and its
applications relevant to research and drug development.

Chemical and Physical Properties

2-Naphthaldehyde is a solid at room temperature, typically appearing as off-white to yellow or
light beige crystals or powder.[2][6][7] The core properties are summarized below.

Table 1: General and Physical Properties of 2-
Naphthaldehyde
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Property Value References
CAS Number 66-99-9 [8][9][10]
Molecular Formula C11HsO [1][9][10]
Molecular Weight 156.18 g/mol [1][97[10]

Off-white to yellow or light
Appearance _ [61[7]
beige powder/crystals

Melting Point 58-61 °C [6][9][11]
Boiling Point 160 °C at 19 mmHg [6]119]
Density 1.6211 g/cm3 (estimate) [6]119]

ble 2: Solubill file of 2-Naphthaldehvde

Solvent Solubility References

Low solubility in cold water;
Water , [2][6]
soluble in hot water.

) Soluble in methanol, ethanol,
Polar Organic Solvents ) [2][5]112]
isopropanol, n-butyl alcohol.

_ More soluble in benzene and
Non-Polar Organic Solvents [2]
chloroform.

Other Solvents Soluble in Chloroform. [6]

The solubility in alcohols
follows the order: ethanol >
isopropanol > n-butyl alcohol >
methanol.[12]

Table 3: Spectroscopic Data of 2-Naphthaldehyde
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Spectrum Type Key Peaks / Shifts (ppm) References

6 10.127 (s, 1H, -CHO), 8.285
1H NMR [13]
(s, 1H), 7.5-8.0 (m, 6H, Ar-H)

5 192.01 (C=0), 136.40,
134.32, 134.18, 132.64,

13C NMR [13]
129.50, 129.04, 128.03,

127.03, 122.75 (Aromatic C)

Infrared (IR) Conforms to structure [7]

Experimental Protocols
Synthesis of 2-Naphthaldehyde via Sommelet Reaction

This protocol describes a green chemistry approach for synthesizing 2-Naphthaldehyde from
2-(Bromomethyl)naphthalene.

o Reactants: 2-(Bromomethyl)naphthalene, Hexamethylenetetramine, Sodium dodecyl sulfate
(SDS), Lanthanum(lll) triflate, Water.[14]

e Procedure:

o Dissolve hexamethylenetetramine (70.1 mg), SDS (3.4 mg), and lanthanum triflate (17.6
mg) in water (0.5 mL) in a flask.[14]

o Add 2-(Bromomethyl)naphthalene (271 mg) to the solution.[14]

o Reflux the mixture for 1.5 to 4 hours, monitoring the reaction progress using Thin Layer
Chromatography (TLC).[14]

o After completion, extract the reaction mixture three times with ethyl acetate (EtOAc).[14]
o Combine the organic phases and distill under reduced pressure to remove the solvent.[14]

o Purify the crude product using column chromatography on silica gel with a hexane:EtOAc
(5:1) eluent to yield the final product.[14]
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Purification of 2-Naphthaldehyde

A common method for purifying crude 2-Naphthaldehyde involves steam distillation followed
by recrystallization.

e Procedure:

[e]

Transfer the crude solid product to a flask equipped for steam distillation.[9][15]

o

Pass dry steam through the mixture. The aldehyde is volatile and will co-distill with the
water.[15]

o

Collect the distillate, which will contain the purified, solid 2-Naphthaldehyde.[15]

[¢]

Filter the white solid from the distillate.[15]

[e]

For further purification, recrystallize the solid from hot water or ethanol (EtOH).[6][9]
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Caption: Workflow for the synthesis and purification of 2-Naphthaldehyde.
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Caption: Key chemical reactions involving 2-Naphthaldehyde.

Applications in Research and Drug Development

2-Naphthaldehyde's utility extends significantly into the realms of medicinal chemistry and
drug development.

¢ Synthetic Intermediate: It is a versatile reactant for synthesizing more complex molecules.[3]
It participates in various named reactions, including proline-catalyzed aldol reactions,
asymmetric Mannich reactions, Hantzsch 1,4-dihydropyridine synthesis, and asymmetric
benzoin condensations.[6] These reactions are fundamental in building molecular scaffolds
for potential drug candidates.

 Biologically Active Compounds: 2-Naphthaldehyde is a precursor for compounds exhibiting
antimicrobial and genotoxic activity.[8] It has been shown to inhibit the synthesis of DNA,
RNA, and protein in bacteria.[8] Furthermore, it is used to synthesize Schiff bases, which,
when complexed with metal ions, can form compounds with significant biological activity,
including potential as novel antibiotics.[16][17][18]

» Fluorescent Probes: The naphthalene core of 2-Naphthaldehyde serves as a fluorophore.[4]
This property is exploited in the development of fluorescent probes and chemosensors
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designed to detect specific ions or molecules within biological systems, aiding in diagnostics
and mechanistic studies.[4]

+ Enzyme Inhibition: Derivatives of naphthaldehyde have been investigated as enzyme
inhibitors. For instance, certain naphthaldehydes have shown reversible inhibitory effects on
rat hepatic aryl sulfotransferase 1V.[19] Studies have also explored the role of related
compounds in inhibiting spermatozoal metabolism.[19]
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Caption: Role of 2-Naphthaldehyde in synthesizing bioactive metal complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Naphthalenecarboxaldehyde | C11H8O | CID 6201 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. solubilityofthings.com [solubilityofthings.com]

3. Page loading... [guidechem.com]

4. 2-Naphthaldehyde | High-Purity Aromatic Aldehyde [benchchem.com]
5. medchemexpress.com [medchemexpress.com]

6. 2-Naphthaldehyde CAS#: 66-99-9 [m.chemicalbook.com]

7. 2-Naphthaldehyde, 98% 100 g | Contact Us | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

8. 2-Naphthaldehyde | 66-99-9 | FN08328 | Biosynth [biosynth.com]

9. 2-Naphthaldehyde | 66-99-9 [chemicalbook.com]

10. scbt.com [scbt.com]

11. 2-Naphthaldehyde 98 66-99-9 [sigmaaldrich.com]

12. pubs.acs.org [pubs.acs.org]

13. 2-Naphthaldehyde(66-99-9) 1H NMR spectrum [chemicalbook.com]
14. 2-Naphthaldehyde synthesis - chemicalbook [chemicalbook.com]
15. Organic Syntheses Procedure [orgsyn.org]

16. Highly Thermally Stable and Biologically Active Compounds Prepared To Be Polymer
Stabilizers Consisting Of a Schiff Base and Its Complexes Derived From 2-
Hydroxynaphthaldehyde [jmchemsci.com]

17. jih.uobaghdad.edu.iq [jih.uobaghdad.edu.iq]
18. tandfonline.com [tandfonline.com]

19. 2-Naphthaldehyde | CAS#:66-99-9 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b031174?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthalenecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthalenecarboxaldehyde
https://www.solubilityofthings.com/naphthalene-2-carbaldehyde
https://www.guidechem.com/encyclopedia/2-naphthaldehyde-dic364.html
https://www.benchchem.com/product/b031174
https://www.medchemexpress.com/2-naphthaldehyde.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4496391_EN.htm
https://www.thermofisher.com/order/catalog/product/128101000
https://www.thermofisher.com/order/catalog/product/128101000
https://www.biosynth.com/p/FN08328/66-99-9-2-naphthaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4496391.htm
https://www.scbt.com/p/2-naphthaldehyde-66-99-9
https://www.sigmaaldrich.com/US/en/product/aldrich/n206
https://pubs.acs.org/doi/10.1021/acs.jced.5b00377
https://www.chemicalbook.com/SpectrumEN_66-99-9_1HNMR.htm
https://www.chemicalbook.com/synthesis/2-naphthaldehyde.htm
http://www.orgsyn.org/demo.aspx?prep=CV3P0626
https://www.jmchemsci.com/article_156200.html
https://www.jmchemsci.com/article_156200.html
https://www.jmchemsci.com/article_156200.html
https://jih.uobaghdad.edu.iq/index.php/j/article/view/2978
https://www.tandfonline.com/doi/abs/10.1080/00945710009351778
https://www.chemsrc.com/en/cas/66-99-9_245907.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031174#chemical-and-physical-properties-of-2-
naphthaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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